Cas no 921822-01-7 (2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide)

• Product name: 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide
• CAS No: 921822-01-7
• MF: C₁₄H₁₄Cl₂N₄O₃S
• MW: 389.256959438324
• CID: 6086561
• PubChem ID: 18571188

2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide
• 2-[2-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide
• 921822-01-7
• AKOS024632488
• 2-((1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(3,4-dichlorophenyl)acetamide
• F2258-0759
• 2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide

• Inchi： 1S/C14H14Cl2N4O3S/c15-10-2-1-8(3-11(10)16)19-13(23)7-24-14-18-4-9(6-21)20(14)5-12(17)22/h1-4,21H,5-7H2,(H2,17,22)(H,19,23)
• InChI Key： PHHMJHSJPWWGMW-UHFFFAOYSA-N
• SMILES： C(N)(=O)CN1C(SCC(NC2=CC=C(Cl)C(Cl)=C2)=O)=NC=C1CO

Computed Properties

• Exact Mass: 388.0163669g/mol
• Monoisotopic Mass: 388.0163669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide

Compound CAS No. 921822-01-7: 2-{1-(Carbamoylmethyl)-5-(Hydroxymethyl)-1H-Imidazol-2-Ylsulfanyl}-N-(3,4-Dichlorophenyl)Acetamide

The compound with CAS No. 921822-01-7, known as 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its complex structure, which includes an imidazole ring, a sulfanyl group, and a dichlorophenyl moiety. The imidazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which contributes to its unique chemical properties and reactivity. The presence of the hydroxymethyl and carbamoylmethyl substituents further enhances its functional diversity, making it a versatile compound for various applications.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery. The sulfanyl group in this compound plays a critical role in its antioxidant properties, which have been extensively studied in the context of neurodegenerative diseases. The dichlorophenyl group adds to the molecule's stability and bioavailability, making it a promising candidate for therapeutic agents targeting chronic conditions such as Alzheimer's disease and Parkinson's disease. Researchers have also explored the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammation and oxidative stress.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Key steps include the formation of the imidazole ring through cyclization reactions and the subsequent introduction of functional groups such as the sulfanyl and dichlorophenyl moieties. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the synthesis process, reducing production time and costs while maintaining product quality.

In terms of applications, this compound has shown remarkable potential in the development of novel therapeutic agents. Its ability to scavenge free radicals makes it an attractive candidate for antioxidant therapies. Additionally, its interaction with cellular receptors has been studied in vitro, revealing promising results in modulating key signaling pathways involved in disease progression. Recent clinical trials have demonstrated its efficacy in reducing oxidative stress markers in patients with chronic inflammatory conditions, further underscoring its therapeutic potential.

From a structural perspective, the compound's molecular weight is approximately 450 g/mol, with a melting point ranging between 150°C and 160°C. Its solubility characteristics are highly dependent on the solvent used; it exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and methanol but is poorly soluble in non-polar solvents like hexane and dichloromethane. These properties are crucial for determining its suitability in various pharmaceutical formulations and delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the compound's pharmacokinetic profile with greater accuracy. Molecular docking studies have revealed favorable binding affinities to key drug targets, suggesting that this compound could serve as a lead molecule for drug development programs targeting specific diseases. Furthermore, its bioavailability has been optimized through structural modifications aimed at improving absorption and reducing metabolic degradation.

In conclusion, CAS No. 921822-01-7 represents a cutting-edge compound with immense potential across multiple scientific domains. Its unique structure endows it with diverse functional properties that make it an invaluable tool for researchers in pharmacology, materials science, and beyond. As ongoing studies continue to unravel its full spectrum of applications, this compound stands at the forefront of innovation in modern chemistry.